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Compound of Interest

Compound Name:
N,N-diethyl-2-

(methylamino)acetamide

CAS No.: 44897-15-6

Cat. No.: B2420203

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of N,N-diethylsarcosinamide, a

tertiary amine and amide of sarcosine. This document will delve into its fundamental chemical

and physical properties, synthesis methodologies, and potential applications, offering a

valuable resource for professionals in research and development.

Core Molecular Attributes
N,N-Diethylsarcosinamide, systematically named N,N-Diethyl-2-(methylamino)acetamide, is

a derivative of the amino acid sarcosine. Its structure features a central acetamide core with a

methylamino group at the alpha-position and two ethyl groups attached to the amide nitrogen.

Table 1: Key Molecular Identifiers and Properties
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Identifier Value Source

IUPAC Name
N,N-Diethyl-2-

(methylamino)acetamide
N/A

Synonyms N,N-Diethylsarcosinamide N/A

CAS Number 44897-15-6 [1]

Molecular Formula C₇H₁₆N₂O [1]

Molecular Weight 144.22 g/mol Calculated

Canonical SMILES CCN(CC)C(=O)CNC [2]

The molecular formula C₇H₁₆N₂O and a molecular weight of 144.22 g/mol are defining

characteristics of this compound. The hydrochloride salt of N,N-Diethyl-2-
(methylamino)acetamide has a molecular weight of 180.68 g/mol and the molecular formula

C₇H₁₇ClN₂O.[2][3]

Physicochemical Characteristics
While specific experimental data for N,N-diethylsarcosinamide is not extensively documented in

publicly available literature, we can infer its properties based on structurally similar compounds.

Amides of this nature are typically liquids at room temperature and possess a degree of

polarity, influencing their solubility.

Table 2: Predicted and Inferred Physicochemical Properties
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Property Predicted/Inferred Value Notes

Boiling Point
Estimated to be in the range of

180-220 °C

Based on similar N,N-

diethylacetamides[1]

Density
Estimated to be around 0.9 -

1.0 g/cm³

Based on similar N,N-

diethylacetamides[1][4]

Solubility

Expected to be soluble in

water and polar organic

solvents

General characteristic of low

molecular weight amides

pKa
Estimated to be in the range of

8-9 for the secondary amine

Based on the methylamino

group

Synthesis and Manufacturing
The synthesis of N,N-diethylsarcosinamide involves the formation of an amide bond between

sarcosine (or its activated derivative) and diethylamine. This is a common transformation in

organic chemistry, and several well-established methods can be employed.

General Amide Synthesis Strategies
The formation of the amide bond is a cornerstone of organic synthesis. Common methods that

could be adapted for the synthesis of N,N-diethylsarcosinamide include:

From Carboxylic Acids and Amines using Coupling Agents: This is a widely used laboratory-

scale method. A carboxylic acid (sarcosine) is activated by a coupling agent, which then

reacts with an amine (diethylamine) to form the amide.

From Acyl Chlorides and Amines: This is a robust and often high-yielding method, suitable

for larger-scale synthesis. Sarcosine would first be converted to its acyl chloride, which then

readily reacts with diethylamine.

From Esters and Amines (Aminolysis): The reaction of a sarcosine ester with diethylamine,

often at elevated temperatures, can produce the desired amide.

Plausible Synthetic Workflow
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A common and effective laboratory-scale synthesis of N,N-diethylsarcosinamide would likely

involve the use of a coupling agent to facilitate the amide bond formation between N-protected

sarcosine and diethylamine, followed by deprotection.

Synthesis of N,N-Diethylsarcosinamide

N-Protected Sarcosine

Activated Sarcosine Intermediate

Activation
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Removal of Protecting Group
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Caption: Plausible synthetic workflow for N,N-diethylsarcosinamide.

Step-by-Step Experimental Protocol (Illustrative):

Protection of Sarcosine: The secondary amine of sarcosine is first protected with a suitable

protecting group (e.g., Boc, Cbz) to prevent side reactions.

Activation: The protected sarcosine is dissolved in an appropriate aprotic solvent (e.g.,

dichloromethane, DMF) and treated with a coupling agent (e.g., DCC, HATU) and an

activating agent (e.g., HOBt).
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Amidation: Diethylamine is added to the reaction mixture, and the reaction is stirred at room

temperature until completion.

Work-up and Purification: The reaction mixture is worked up to remove the coupling agent

byproducts and unreacted starting materials. The crude product is then purified, typically by

column chromatography.

Deprotection: The protecting group is removed under appropriate conditions (e.g., acid for

Boc, hydrogenation for Cbz) to yield the final product, N,N-diethylsarcosinamide.

Potential Applications and Research Interest
While specific, large-scale industrial applications of N,N-diethylsarcosinamide are not widely

reported, its chemical structure suggests several areas of potential interest for researchers and

drug development professionals:

Pharmaceutical Scaffolding: The molecule contains a tertiary amine and an amide functional

group, which are common moieties in many biologically active compounds. It could serve as

a building block or a scaffold for the synthesis of more complex molecules with potential

therapeutic applications.

Solvent Properties: Similar to other N,N-dialkylacetamides, it may exhibit useful properties as

a polar aprotic solvent in certain chemical reactions. N,N-dimethylacetamide, a related

compound, is used as a polar solvent in organic synthesis and in the production of

pharmaceuticals and agrochemicals.[5]

Ligand in Coordination Chemistry: The presence of multiple heteroatoms (two nitrogens and

one oxygen) provides potential coordination sites for metal ions, making it a candidate for

investigation as a ligand in coordination chemistry.

Safety and Handling
Specific toxicity data for N,N-diethylsarcosinamide is not readily available. However, based on

the safety information for structurally related compounds such as N,N-diethylacetamide,

caution should be exercised when handling this chemical.

General Safety Precautions:
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Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Ventilation: Work in a well-ventilated area or a fume hood to avoid inhalation of any potential

vapors.

Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty

of water.

Storage: Store in a tightly sealed container in a cool, dry place.

It is imperative to consult the Safety Data Sheet (SDS) for any specific handling and safety

information before use.

Conclusion
N,N-Diethylsarcosinamide is a chemical compound with a well-defined molecular structure and

predictable physicochemical properties based on its functional groups. While its specific

applications are not yet broadly established, its structure lends itself to potential use in

pharmaceutical development and as a versatile chemical intermediate. The synthesis of this

compound can be achieved through standard amidation protocols. As with any chemical,

proper safety precautions should be followed during handling and use. Further research into

the specific properties and applications of N,N-diethylsarcosinamide is warranted to fully

explore its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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